Cas no 901020-20-0 (8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline)

8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties
Names and Identifiers
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- 8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline
- 8-methoxy-3-(4-methylphenyl)-1-phenylpyrazolo[4,3-c]quinoline
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- Inchi: 1S/C24H19N3O/c1-16-8-10-17(11-9-16)23-21-15-25-22-13-12-19(28-2)14-20(22)24(21)27(26-23)18-6-4-3-5-7-18/h3-15H,1-2H3
- InChI Key: MABLQFGOKJYGEQ-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(OC)=CC=2)C2N(C3=CC=CC=C3)N=C(C3=CC=C(C)C=C3)C=2C=1
8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3407-1307-10μmol |
8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901020-20-0 | 10μmol |
$69.0 | 2023-09-10 | ||
Life Chemicals | F3407-1307-20μmol |
8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901020-20-0 | 20μmol |
$79.0 | 2023-09-10 | ||
Life Chemicals | F3407-1307-5μmol |
8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901020-20-0 | 5μmol |
$63.0 | 2023-09-10 | ||
Life Chemicals | F3407-1307-5mg |
8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901020-20-0 | 5mg |
$69.0 | 2023-09-10 | ||
Life Chemicals | F3407-1307-2μmol |
8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901020-20-0 | 2μmol |
$57.0 | 2023-09-10 | ||
Life Chemicals | F3407-1307-4mg |
8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901020-20-0 | 4mg |
$66.0 | 2023-09-10 | ||
Life Chemicals | F3407-1307-20mg |
8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901020-20-0 | 20mg |
$99.0 | 2023-09-10 | ||
Life Chemicals | F3407-1307-1mg |
8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901020-20-0 | 1mg |
$54.0 | 2023-09-10 | ||
Life Chemicals | F3407-1307-50mg |
8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901020-20-0 | 50mg |
$160.0 | 2023-09-10 | ||
Life Chemicals | F3407-1307-15mg |
8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
901020-20-0 | 15mg |
$89.0 | 2023-09-10 |
8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline Related Literature
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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Ashish Singh,Parul Verma,Debabrata Samanta,Anupam Dey,Jyotirmoy Dey,Tapas Kumar Maji J. Mater. Chem. A, 2021,9, 5780-5786
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Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
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Wulan Tri Wahyuni,Frank Marken Analyst, 2020,145, 1903-1909
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Niklas Helle,Tim Raeker,Juergen Grotemeyer Phys. Chem. Chem. Phys., 2022,24, 2412-2423
Additional information on 8-methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline
Comprehensive Overview of 8-Methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901020-20-0)
The compound 8-Methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901020-20-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique pyrazoloquinoline backbone, this compound exhibits potential applications in drug development, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways. Its structural complexity, featuring a methoxy group and phenyl substitutions, makes it a versatile candidate for further chemical modifications and biological evaluations.
Recent studies highlight the growing interest in pyrazoloquinoline derivatives due to their neuroprotective and anti-inflammatory properties. Researchers are actively exploring how the 8-methoxy and 4-methylphenyl moieties influence the compound's binding affinity to specific receptors, such as GABA-A and serotonin receptors. This aligns with current trends in precision medicine, where tailored molecular designs are critical for treating conditions like anxiety, depression, and neurodegenerative diseases.
From a synthetic chemistry perspective, CAS No. 901020-20-0 serves as a valuable intermediate for constructing more complex heterocyclic frameworks. Its quinoline core and pyrazole ring offer multiple sites for functionalization, enabling the development of highly selective inhibitors or fluorescent probes. This adaptability is particularly relevant in the context of cancer research, where small-molecule inhibitors are in high demand for targeting kinase pathways.
Environmental and green chemistry considerations are also shaping the discourse around this compound. Scientists are investigating solvent-free synthesis methods and catalytic approaches to produce 8-Methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline with minimal waste. Such efforts resonate with the broader push for sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.
In materials science, the photophysical properties of this compound are under scrutiny. Its extended π-conjugation and electron-donating methoxy group suggest potential utility in organic light-emitting diodes (OLEDs) or sensors. This aligns with the surge in demand for energy-efficient technologies and wearable biosensors, which dominate current nanotechnology discussions.
Quality control and analytical characterization of CAS No. 901020-20-0 remain critical. Advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are essential to ensure purity and reproducibility. These protocols address common queries about compound validation and batch-to-batch consistency, which are pivotal for regulatory compliance.
Looking ahead, the integration of computational modeling and artificial intelligence (AI) in studying 8-Methoxy-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline could accelerate discovery. Predictive algorithms may optimize its pharmacokinetic profile or identify novel structure-activity relationships (SARs). This intersection of cheminformatics and experimental data is a hot topic in drug discovery forums and academic publications.
In summary, 901020-20-0 represents a multifaceted compound with untapped potential across biomedical, material, and environmental applications. Its relevance to contemporary research themes—such as personalized therapy, sustainability, and smart materials—ensures its continued prominence in scientific literature and industrial pipelines.
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